Cas no 161513-47-9 ((S)-N-Boc-2,3-epoxypropylamine)

• Product Name: (S)-N-Boc-2,3-epoxypropylamine
• CAS No: 161513-47-9
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• MDL: MFCD06200796
• CID: 138675
• PubChem ID: 10080852
• Update Time: 2025-10-30

(S)-N-Boc-2,3-epoxypropylamine Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-[(2S)-2-oxiranylmethyl]-, 1,1-dimethylethyl ester
• (S)-1-(TERT-BUTOXYCARBONYL)-2,3-OXIRANYLMETHYLAMINE
• (S)-1-BOC-2,3-OXIRANYLAMINE
• (S)-N-Boc-2,3-epoxypropylamine
• (OXIRANYLMETHYL)-,1,1-DIMETHYLETHY
• (S)-(oxiran-2-ylmethyl)-tert-butyloxycarbonyl-amine
• (S)-{[(tert-butoxycarbonyl)amino]methyl}oxirane
• (S)-1-(t-Butoxycarbonyl)-2,3-oxiranylamine
• [(2S)-oxiranylmethyl]carbamic acid 1,1-dimethylethyl ester
• 2-(((S)-oxirane-2-yl)methylamino)tert-butyloxycarbonyl
• T-BUTYL (S)-(OXIRANYLMETHYL)CARBAMATE
• tert-Butyl (2S)-N-(2-oxiranylmethyl)carbamate
• tert-butyloxiran-2-ylmethylcarbamate
• -Butyl (S)-(Oxiranylmethyl)carbamate
• (S)-tert-Butyl(oxiran-2-ylmethyl)carbamate
• (S)-1-(tert-Butoxycarbonyl)-2,3-oxiranylamine
• Carbamic Acid, [(2s)-Oxiranylme
• tert-butyl N-[(2S)-oxiran-2-ylmethyl]carbamate
• (s)-tert-butyl oxiran-2-ylmethylcarbamate
• AKOS028109283
• SCHEMBL2750096
• ZBBGKXNNTNBRBH-LURJTMIESA-N
• DTXSID701218168
• EN300-1879354
• (S)-N-Boc-2,3-epoxypropylamine, 97%
• J-200125
• D85839
• Carbamic acid, N-[(2S)-2-oxiranylmethyl]-, 1,1-dimethylethyl ester
• (S)-1-(t-Butoxycarbonyl)-2,3-oxiranylmethylamine
• (S)-oxiranylmethyl-carbamic acid tert-butyl ester
• tert-butyl N-[[(2S)-oxiran-2-yl]methyl]carbamate
• tert-butyl N-{[(2S)-oxiran-2-yl]methyl}carbamate
• AS-72044
• tert-butyl (2S)-oxiran-2-ylmethylcarbamate
• 1,1-Dimethylethyl N-[(2S)-2-oxiranylmethyl]carbamate
• tert-Butyl (S)-(oxiran-2-ylmethyl)carbamate
• tert-butyl (2S)oxiranylmethylcarbamate
• starbld0018309
• CS-0132706
• 161513-47-9
• Carbamic acid, [(2S)-oxiranylmethyl]-, 1,1-dimethylethyl ester
• 96.0%(GC)
• (S)-2-[(Boc-amino)methyl]oxirane

• MDL： MFCD06200796
• Inchi： 1S/C8H15NO3/c1-8(2,3)12-7(10)9-4-6-5-11-6/h6H,4-5H2,1-3H3,(H,9,10)/t6-/m0/s1
• InChI Key： ZBBGKXNNTNBRBH-LURJTMIESA-N
• SMILES： O1C[C@@H]1CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 173.10500
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 3.2
• Topological Polar Surface Area: 106

Experimental Properties

• Color/Form: Not determined
• Density: 1.081
• Melting Point: 48-50 °C
• Boiling Point: 262.9°Cat760mmHg
• Flash Point: 112.8°C
• Refractive Index: 1.462
• PSA: 50.86000
• LogP: 1.30080
• Solubility: Not determined

(S)-N-Boc-2,3-epoxypropylamine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• Risk Phrases：R22

Additional information on (S)-N-Boc-2,3-epoxypropylamine

Introduction to (S)-N-Boc-2,3-epoxypropylamine and Its Significance in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology. Among these, (S)-N-Boc-2,3-epoxypropylamine stands out as a compound of considerable interest due to its unique structural properties and potential applications. This compound, identified by the CAS number 161513-47-9, has garnered attention in recent years for its utility in the synthesis of chiral auxiliaries and ligands, which are essential in asymmetric catalysis and drug development.

The molecular structure of (S)-N-Boc-2,3-epoxypropylamine consists of an epoxy group attached to a propylamine backbone, with the (S) configuration indicating a specific stereochemical arrangement. This configuration is crucial for its biological activity, particularly in the context of enzyme inhibition and substrate recognition. The Boc (tert-butoxycarbonyl) group at the nitrogen atom provides stability to the compound, making it suitable for various synthetic transformations without premature degradation.

In recent years, significant research has been directed towards understanding the role of epoxy-containing compounds in medicinal chemistry. The epoxy group in (S)-N-Boc-2,3-epoxypropylamine allows for facile ring-opening reactions with nucleophiles, which can be exploited to introduce diverse functional groups into the molecule. This property makes it an invaluable intermediate in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals.

One of the most compelling applications of (S)-N-Boc-2,3-epoxypropylamine is in the field of asymmetric synthesis. Chiral auxiliaries derived from this compound have been used to facilitate enantioselective reactions, enabling the production of enantiomerically pure compounds with high stereochemical fidelity. This is particularly important in drug development, where the biological activity of a molecule is often highly dependent on its stereochemistry.

The compound's utility extends beyond synthetic chemistry; it has also been explored in biocatalysis. Researchers have leveraged the epoxy group's reactivity to develop novel biocatalytic systems that mimic enzymatic processes. These systems have shown promise in converting non-natural substrates into valuable products, thereby expanding the scope of biocatalytic applications.

Recent advancements in computational chemistry have further enhanced our understanding of (S)-N-Boc-2,3-epoxypropylamine. Molecular modeling studies have revealed insights into its interaction with biological targets, providing a foundation for rational drug design. These studies have highlighted the compound's potential as a scaffold for developing new therapeutic agents.

The synthesis of (S)-N-Boc-2,3-epoxypropylamine has also seen significant improvements over the years. Modern synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. These advancements have made it more accessible for researchers to incorporate this compound into their studies.

In conclusion, (S)-N-Boc-2,3-epoxypropylamine (CAS no. 161513-47-9) is a versatile and important compound with wide-ranging applications in chemical biology and pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and biologists alike. As research continues to uncover new applications for this compound, its significance is likely to grow even further.